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Compound of Interest

Compound Name: Monochlorobimane

Cat. No.: B1663430 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, step-by-step procedures for the

proper disposal of Monochlorobimane (mBCl), a fluorescent probe used to detect intracellular

glutathione levels. Adherence to these guidelines will help mitigate risks and ensure

compliance with safety regulations.

Immediate Safety and Handling Precautions
Monochlorobimane is a chemical that requires careful handling. Always consult the Safety

Data Sheet (SDS) before use.[1] Key safety information is summarized below.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Clothing: Wear a lab coat or other protective clothing.

Respiratory Protection: For powders, use a dust mask (e.g., N95).[2] If vapors or mists are

generated, use only in a well-ventilated area or with an appropriate respirator.[3]

In Case of Exposure:
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Skin Contact: Immediately wash the affected area with soap and copious amounts of water

for at least 15 minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to separate the eyelids.

Inhalation: Move the individual to fresh air.

Ingestion: Wash out the mouth with water if the person is conscious.

In all cases of exposure, seek medical advice.[1]

Quantitative Safety Data Summary
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Hazard
Classification

GHS Hazard
Statement

Precautionary
Statement

Signal Word
Storage Class
Code

Skin Irritant 2
H315: Causes

skin irritation

P264: Wash skin

thoroughly after

handling. P280:

Wear protective

gloves.

P302+P352: IF

ON SKIN: Wash

with plenty of

soap and water.

Warning
11: Combustible

Solids

Eye Irritant 2

H319: Causes

serious eye

irritation

P280: Wear eye

protection/face

protection.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

Warning

STOT SE 3

H335: May

cause respiratory

irritation

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.

P271: Use only

outdoors or in a

well-ventilated

area.

Warning

Data sourced from Sigma-Aldrich Safety Data Sheet.[2]

Step-by-Step Disposal Procedure
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The proper disposal of monochlorobimane waste is critical to prevent environmental

contamination and ensure laboratory safety. The following procedure outlines the necessary

steps for disposing of unused monochlorobimane solutions and contaminated materials.

1. Waste Segregation and Collection:

Aqueous Waste: Collect all aqueous waste containing monochlorobimane in a designated,

leak-proof, and clearly labeled hazardous waste container.

Solid Waste: Dispose of contaminated solid waste, such as pipette tips, gloves, and paper

towels, in a separate, clearly labeled hazardous waste bag or container. Never mix with non-

hazardous trash.

Sharps: Any contaminated sharps (needles, blades) must be placed in a puncture-proof

sharps container.

2. Container Labeling:

All waste containers must be labeled with a "Hazardous Waste" label.

The label must include the full chemical name ("Monochlorobimane") and the approximate

concentration and quantity.

Indicate the associated hazards (e.g., "Irritant").

3. Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are tightly closed to prevent spills or evaporation.

Keep the storage area well-ventilated.

4. Waste Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.
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Do not dispose of monochlorobimane waste down the drain or in regular trash.

Disposal Workflow

Waste Generation & Segregation

Containment & Labeling

Interim Storage

Final Disposal

Generate Monochlorobimane Waste
(Aqueous, Solid, Sharps)

Segregate Waste Types

Use Designated, Labeled
Hazardous Waste Containers

Label with 'Hazardous Waste',
Chemical Name, and Hazards

Store in Satellite
Accumulation Area

Ensure Containers are
Tightly Closed

Contact Environmental
Health & Safety (EHS)

Schedule Waste Pickup

EHS Manages Final Disposal
(Do Not Use Sink or Trash)
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Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of monochlorobimane waste.

This comprehensive guide provides the necessary information for the safe handling and

disposal of monochlorobimane. By following these procedures, you contribute to a safer

research environment for yourself and your colleagues. Always refer to your institution's

specific guidelines for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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